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Compound of Interest

Compound Name: N-butylbutanamide

Cat. No.: B1268219 Get Quote

This technical guide provides a detailed overview of the molecular formula and molecular

weight of N-butylbutanamide, intended for researchers, scientists, and professionals in drug

development.

Molecular Information
N-butylbutanamide is a chemical compound with the IUPAC name N-butylbutanamide. Its

molecular structure and properties are fundamental to its application in various scientific fields.

Data Presentation

The quantitative data for N-butylbutanamide is summarized in the table below for clarity and

ease of comparison.

Property Value

Molecular Formula C₈H₁₇NO[1]

Molar Mass 143.23 g/mol

** IUPAC Name** N-butylbutanamide[1]

The molecular weight is calculated based on the atomic weights of its constituent elements:

Carbon (12.011 u), Hydrogen (1.008 u)[2][3][4][5], Nitrogen (14.007 u)[4][6][7], and Oxygen

(15.999 u)[4][8][9][10][11][12].
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Experimental Protocols
Determination of Molecular Weight by Mass Spectrometry

A standard method for determining the molecular weight of a compound like N-
butylbutanamide is through mass spectrometry.

Methodology:

Sample Preparation: A dilute solution of N-butylbutanamide is prepared in a suitable volatile

solvent, such as methanol or acetonitrile.

Ionization: The sample solution is introduced into the mass spectrometer. Electron Ionization

(EI) is a common technique where the sample is bombarded with a high-energy electron

beam, causing the molecule to ionize and fragment.

Mass Analysis: The resulting ions are accelerated into a magnetic or electric field within the

mass analyzer. The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum will show a molecular ion peak (M+), which

corresponds to the intact molecule, providing its molecular weight. The fragmentation pattern

can also be used to elucidate the structure of the molecule.

Workflow Diagram
The logical workflow for identifying and characterizing N-butylbutanamide is illustrated below.
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Compound Identification

Data Analysis

Confirmation

Obtain Unknown Compound

Elemental Analysis Mass Spectrometry NMR Spectroscopy

Determine Empirical Formula Determine Molecular Weight Elucidate Chemical Structure

Propose Molecular Formula
(C8H17NO)

Confirm Structure of
N-butylbutanamide

Click to download full resolution via product page

Workflow for compound identification and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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